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Compound of Interest

Compound Name: MK-4074

Cat. No.: B10800864 Get Quote

Essential Safety and Handling Guide for MK-
4074
For Researchers, Scientists, and Drug Development Professionals: Your trusted source for

laboratory safety and chemical handling information.

This guide provides immediate, essential safety and logistical information for the proper

handling of MK-4074, a potent and liver-specific inhibitor of acetyl-CoA carboxylase (ACC).

Adherence to these procedures is critical for ensuring laboratory safety and maintaining the

integrity of your research.

Summary of Key Safety Information
While MK-4074 is not classified as a hazardous substance or mixture according to available

Safety Data Sheets (SDS), it is imperative to handle it with the care required for all research

chemicals.[1] The following table summarizes its key properties.
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Property Value Reference

Chemical Name MK-4074 [2][3]

CAS Number 1039758-22-9 [1][3]

Molecular Formula C₃₃H₃₁N₃O₆

Molecular Weight 565.62 g/mol

GHS Classification
Not a hazardous substance or

mixture

Storage (Solid) -20°C

Storage (In solvent) -80°C (stable for up to 2 years)

Personal Protective Equipment (PPE)
Even in the absence of a formal hazard classification, a cautious approach to handling MK-
4074 is recommended. The following PPE should be worn at all times when handling the

compound:

Eye Protection: Chemical safety goggles or glasses with side shields.

Hand Protection: Nitrile or latex gloves.

Body Protection: A standard laboratory coat.

Operational Plans: Handling and Storage
Proper handling and storage are crucial to maintain the stability and efficacy of MK-4074.

Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the solid compound in a tightly sealed container at -20°C.

For solutions, aliquot into single-use volumes to avoid repeated freeze-thaw cycles and store

at -80°C.
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Preparation of Solutions:

Recommended Solvents: DMSO, PEG300, Tween-80, and saline are commonly used for in

vivo studies.

Procedure:

Prepare a stock solution in DMSO.

For in vivo administration, the DMSO stock can be further diluted in a vehicle such as a

mixture of PEG300, Tween-80, and saline.

If precipitation occurs, gentle warming and/or sonication can be used to aid dissolution.

Emergency Procedures: Spill and Disposal Plans
Spill Response:

In the event of a spill, follow these steps:

Evacuate: Ensure the immediate area of the spill is clear of all personnel.

Ventilate: Increase ventilation in the area, if possible and safe to do so.

Contain: For a powdered spill, carefully cover with a damp paper towel to avoid generating

dust. For a liquid spill, absorb with an inert material (e.g., vermiculite, sand, or earth).

Clean: Wearing appropriate PPE, gently sweep or wipe up the contained material. Place the

waste into a sealed container.

Decontaminate: Clean the spill area with a suitable detergent and water.

Dispose: Dispose of the sealed container and any contaminated cleaning materials as

chemical waste in accordance with local regulations.

Waste Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All waste materials, including empty containers, contaminated PPE, and spill cleanup

materials, should be disposed of as chemical waste.

Follow all federal, state, and local regulations for chemical waste disposal.

Mechanism of Action: Signaling Pathway
MK-4074 is a potent inhibitor of both isoforms of acetyl-CoA carboxylase, ACC1 and ACC2.

ACC1 is a cytosolic enzyme that catalyzes the rate-limiting step in de novo fatty acid synthesis.

ACC2 is located on the outer mitochondrial membrane and its product, malonyl-CoA, regulates

fatty acid β-oxidation.
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Caption: MK-4074 inhibits ACC1 and ACC2, blocking fatty acid synthesis and promoting

oxidation.

Experimental Workflow: Handling MK-4074
The following diagram outlines the standard workflow for handling MK-4074 in a laboratory

setting.
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Caption: A typical workflow for the safe handling and use of MK-4074 in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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